N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl)-2-phenoxypropanamide

• IUPAC Name: N-[2-(3,5-dimethylpyrazol-1-yl)pyrimidin-5-yl]-2-phenoxypropanamide
• InChI: InChI=1S/C18H19N5O2/c1-12-9-13(2)23(22-12)18-19-10-15(11-20-18)21-17(24)14(3)25-16-7-5-4-6-8-16/h4-11,14H,1-3H3,(H,21,24)
• InChI Key: DWOBGYKZCNRKOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC=C(C=N2)NC(=O)C(C)OC3=CC=CC=C3)C
• Molecular Formula: C18H19N5O2
• Molecular Weight: 337.4 g/mol
• CAS No.: 1421509-81-0

Description

N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl)-2-phenoxypropanamide is a useful research compound. Its molecular formula is C18H19N5O2 and its molecular weight is 337.383. The purity is usually 95%.
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Scientific Research Applications

Peptide Synthesis Additives

N-Hydroxyamide-containing heterocycles, including pyrazolopyrimidines, have been identified as effective additives for peptide synthesis, promoting high yield and minimizing racemization, which is critical for producing peptides with the desired biological activity (Katoh et al., 1992).

Anticancer and Anti-inflammatory Agents

Novel pyrazolopyrimidine derivatives have been synthesized and evaluated for their anticancer and anti-inflammatory activities, demonstrating significant potential in medicinal chemistry for developing new therapeutic agents (Rahmouni et al., 2016).

Synthesis of Heterocyclic Compounds

Research has shown the versatility of pyrazolopyrimidine derivatives in synthesizing a variety of heterocyclic compounds, which are crucial in the development of pharmaceuticals and agrochemicals due to their diverse biological activities (Fadda et al., 2012).

Insecticidal and Antibacterial Potential

Studies have focused on the synthesis of pyrazolopyrimidine-linked compounds and their evaluation for insecticidal and antibacterial potential, indicating the role of these compounds in developing new pesticides and antimicrobial agents (Deohate & Palaspagar, 2020).

Antimicrobial Activity

Synthetic efforts have led to the creation of pyrazolopyrimidine derivatives with notable antimicrobial activity, providing a foundation for the development of new antimicrobial drugs to combat resistant strains of bacteria and fungi (Bondock et al., 2008).

Antitumor Activity

Research into pyrazolopyrimidine derivatives has also revealed promising antitumor activity, highlighting the potential of these compounds in cancer therapy (Abdellatif et al., 2014).